2-Chloro-1-[3-ethoxy-3-(trifluoromethyl)azetidin-1-yl]butan-1-one

• IUPAC Name: 2-chloro-1-[3-ethoxy-3-(trifluoromethyl)azetidin-1-yl]butan-1-one
• InChI: InChI=1S/C10H15ClF3NO2/c1-3-7(11)8(16)15-5-9(6-15,17-4-2)10(12,13)14/h7H,3-6H2,1-2H3
• InChI Key: SYZFEXSCKNZLJG-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N1CC(C1)(C(F)(F)F)OCC)Cl
• Molecular Formula: C10H15ClF3NO2
• Molecular Weight: 273.68 g/mol

Description

2-Chloro-1-[3-ethoxy-3-(trifluoromethyl)azetidin-1-yl]butan-1-one, or 2-CE3TA, is a relatively new organic compound that has been studied for its potential uses in scientific research applications. It is a colorless crystalline solid that is soluble in water and is relatively stable in air. 2-CE3TA has been found to be a useful reagent for a variety of synthetic transformations, including those involving the formation of carbon-carbon bonds. Additionally, its low toxicity and low flammability make it an ideal choice for use in laboratory experiments.

Scientific Research Applications

2-CE3TA has been used for a variety of scientific research applications, including the synthesis of heterocyclic compounds, the synthesis of a variety of organic molecules, and the synthesis of polymers. Additionally, it has been used as a catalyst for a variety of transformations, including the formation of carbon-carbon bonds.

Mechanism Of Action

The mechanism of action of 2-CE3TA is not yet fully understood, however, it is believed to involve the formation of a carbocation intermediate, which is then attacked by a nucleophile. This results in the formation of a new carbon-carbon bond and the release of a leaving group.
Biochemical and Physiological Effects
2-CE3TA has not been studied extensively for its biochemical and physiological effects, as it is primarily used as a reagent in laboratory experiments. However, it has been found to be non-toxic and non-irritant, making it suitable for use in laboratory experiments.

Advantages And Limitations For Lab Experiments

2-CE3TA has several advantages for use in laboratory experiments, including its low toxicity and low flammability. Additionally, it is relatively stable in air, making it suitable for use in air-sensitive reactions. However, it is not suitable for use in reactions involving strong acids or bases, as it is not very stable in these conditions.

Future Directions

There are a number of potential future directions for the use of 2-CE3TA in scientific research applications. These include the development of new synthetic methods using 2-CE3TA as a reagent, the use of 2-CE3TA as a catalyst in organic transformations, and the investigation of its biochemical and physiological effects. Additionally, further research into its mechanism of action could lead to the development of more efficient synthetic methods.